molecular formula C12H16O3 B8313657 Methyl 2-hydroxy-3-methyl-3-phenylbutanoate

Methyl 2-hydroxy-3-methyl-3-phenylbutanoate

Cat. No.: B8313657
M. Wt: 208.25 g/mol
InChI Key: LBYLKOFRBWIVPK-UHFFFAOYSA-N
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Description

Methyl 2-hydroxy-3-methyl-3-phenylbutanoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

methyl 2-hydroxy-3-methyl-3-phenylbutanoate

InChI

InChI=1S/C12H16O3/c1-12(2,10(13)11(14)15-3)9-7-5-4-6-8-9/h4-8,10,13H,1-3H3

InChI Key

LBYLKOFRBWIVPK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=CC=C1)C(C(=O)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following a procedure found in the literature (Ferguson, C. G.; Money, T.; Pontillo, J.; Whitelaw, P. D. M.; Wong, M. K. C. Tetrahedron. 52(47), 1996, 14661-14627) a solution of methyl 3-phenyl-3-methyl-2-oxobutanoate (2.5 g, 12 mmol, from Reference Example 36) in methanol (144 mL) is cooled to 0° C. (ice water bath). Sodium borohydride (0.21 g, 5.5 mmol) is added in three portions over 3 minutes. The reaction mixture is stirred at 0° C. for 10 minutes and then at room temperature for 30 minutes. The reaction mixture is quenched by the addition of 10% aqueous hydrochloric acid solution until pH=6 and then extracted thrice with diethyl ether. The combined extracts are washed with water and saturated aqueous sodium chloride solution, dried over anhydrous sodium sulfite, and concentrated under reduced pressure to give a light blond liquid, which is combined with the crude material from another reaction. The combined crude material is subjected to flash chromatography to (silica gel, hexanes/ethyl acetate) and provided 2.4 g (80% combined yield) of a clear, colorless oil. TOF MS (ES+): (M+H)=209.1
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